Cas no 2294827-56-6 (3-propylbenzene-1-sulfonyl fluoride)

• Product Name: 3-propylbenzene-1-sulfonyl fluoride
• CAS No: 2294827-56-6
• MF: C₉H₁₁FO₂S
• MW: 202.245845079422
• CID: 5916601
• PubChem ID: 153373581
• Update Time: 2025-10-28

3-propylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-propylbenzene-1-sulfonyl fluoride
• 2294827-56-6
• EN300-1582813

• Inchi： 1S/C9H11FO2S/c1-2-4-8-5-3-6-9(7-8)13(10,11)12/h3,5-7H,2,4H2,1H3
• InChI Key： SFEBZMYJCIHGKR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CCC)(=O)(=O)F

Computed Properties

• Exact Mass: 202.04637893g/mol
• Monoisotopic Mass: 202.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-propylbenzene-1-sulfonyl fluoride

Introduction to 3-propylbenzene-1-sulfonyl fluoride (CAS No. 2294827-56-6)

3-propylbenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2294827-56-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the modification of biological molecules and the development of novel therapeutic agents.

The structure of 3-propylbenzene-1-sulfonyl fluoride consists of a benzene ring substituted with a propyl group at the 3-position and a sulfonyl fluoride group at the 1-position. This unique arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in various chemical transformations. The presence of the sulfonyl fluoride moiety enhances its utility in medicinal chemistry, as fluorine-containing compounds often exhibit improved metabolic stability, bioavailability, and binding affinity towards biological targets.

In recent years, 3-propylbenzene-1-sulfonyl fluoride has been extensively studied for its role in the synthesis of sulfonamide-based drugs. Sulfonamides are a cornerstone of modern pharmacology, with applications ranging from antibiotics to anti-inflammatory and anticancer agents. The ability to introduce a sulfonyl group via fluorinated precursors like 3-propylbenzene-1-sulfonyl fluoride provides chemists with a powerful tool for designing novel sulfonamide derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 3-propylbenzene-1-sulfonyl fluoride is its utility in transition-metal-catalyzed cross-coupling reactions. These reactions are fundamental to modern organic synthesis, enabling the formation of carbon-carbon bonds that are essential for constructing complex molecular architectures. The sulfonyl fluoride group can be selectively converted into other functional moieties, such as sulfonamides or carboxylic acids, through various catalytic systems. This adaptability makes 3-propylbenzene-1-sulfonyl fluoride an indispensable building block in drug discovery pipelines.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic methodologies. 3-propylbenzene-1-sulfonyl fluoride has been employed in solvent-free reactions and catalytic processes that minimize waste and energy consumption. Such innovations align with the growing emphasis on environmentally friendly approaches in chemical research, ensuring that compounds like 3-propylbenzene-1-sulfonyl fluoride contribute to more sustainable pharmaceutical development.

The pharmaceutical industry has leveraged 3-propylbenzene-1-sulfonyl fluoride in the development of next-generation therapeutics. For instance, researchers have utilized this compound to synthesize potent inhibitors targeting enzyme-driven diseases. The propyl substituent at the 3-position of the benzene ring influences electronic properties, which can be fine-tuned to optimize binding interactions with biological targets. This level of structural control is critical for achieving high efficacy and selectivity in drug design.

Moreover, 3-propylbenzene-1-sulfonyl fluoride has found applications beyond pharmaceuticals, notably in materials science and agrochemicals. Its reactivity allows for the creation of advanced polymers and specialty chemicals that exhibit unique properties. These applications underscore the broad utility of sulfonyl fluoride derivatives, reinforcing their significance in both academic and industrial research.

The synthesis of 3-propylbenzene-1-sulfonyl fluoride itself is a testament to the progress in organic chemistry methodologies. Modern synthetic routes have been optimized to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as flow chemistry and microwave-assisted synthesis have further streamlined the preparation process, making it more efficient and scalable.

In conclusion, 3-propylbenzene-1-sulfonyl fluoride (CAS No. 2294827-56-6) represents a cornerstone compound in contemporary chemical research. Its unique structural features and reactivity make it indispensable for synthesizing biologically active molecules across multiple disciplines. As research continues to evolve, compounds like 3-propylbenzene-1-sulfonyl fluoride will undoubtedly play a pivotal role in shaping the future of pharmaceuticals and chemical innovation.